4,4,4-Trifluoro-1-[2-(6-methylpyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]butan-1-one

• IUPAC Name: 4,4,4-trifluoro-1-[2-(6-methylpyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]butan-1-one
• InChI: InChI=1S/C15H19F3N4O/c1-10-4-13(20-9-19-10)21-5-11-7-22(8-12(11)6-21)14(23)2-3-15(16,17)18/h4,9,11-12H,2-3,5-8H2,1H3
• InChI Key: BXTCXJJVMYUSED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)N2CC3CN(CC3C2)C(=O)CCC(F)(F)F
• Molecular Formula: C15H19F3N4O
• Molecular Weight: 328.33 g/mol

Description

The compound “4,4,4-Trifluoro-1-[2-(6-methylpyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]butan-1-one” is a complex organic molecule. It is a derivative of trifluoromethylpyridines (TFMP), which are key structural motifs in active agrochemical and pharmaceutical ingredients. The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Synthesis Analysis

The synthesis of similar compounds has been investigated. For example, the synthesis of 4,4,4-trifluoro-3,3-dihydroxy-2-methyl-1-(thien-2-yl)butan-1-one was achieved through acylation of 1,1-dimethoxy-1-(thien-2-yl)propane with trifluoroacetic anhydride.

Future Directions

The future directions for this compound and similar compounds are promising. It is expected that many novel applications of TFMP will be discovered in the future. These could include new agrochemicals, pharmaceuticals, and other applications that leverage the unique properties of these compounds.